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Compound of Interest

Compound Name: ZW4864

Cat. No.: B12414997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZW4864 is a potent and selective small-molecule inhibitor of the β-catenin/B-Cell lymphoma 9

(BCL9) protein-protein interaction (PPI).[1][2][3] As a critical node in the Wnt/β-catenin

signaling pathway, the disruption of the β-catenin/BCL9 interaction by ZW4864 leads to the

suppression of downstream target gene transcription, making it a valuable tool for studying

cancer biology and a potential therapeutic agent.[2][4] This document provides detailed

protocols for the preparation of ZW4864 stock solutions for use in cell culture experiments,

along with essential information on its mechanism of action and handling.

Mechanism of Action
ZW4864 selectively binds to β-catenin, thereby inhibiting its interaction with BCL9.[2][3] This

disruption is crucial as the β-catenin/BCL9 complex is a key component of the transcriptional

machinery that drives the expression of Wnt target genes, such as Axin2 and cyclin D1, which

are implicated in cell proliferation and survival.[1][2] By preventing this interaction, ZW4864
effectively downregulates the oncogenic activity of the Wnt/β-catenin pathway.[2]
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Figure 1: Wnt/β-catenin signaling pathway and the inhibitory action of ZW4864.

Quantitative Data Summary
The following table summarizes the key quantitative data for ZW4864.
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Parameter Value Reference

Molecular Weight 607.19 g/mol [3]

CAS Number 2632259-93-7 [1][3]

Appearance White to off-white solid [1]

Solubility in DMSO 50 mg/mL (82.35 mM) [1]

Storage (Solid)
4°C (sealed, away from

moisture)
[1]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[1][3]

In Vitro IC50 (β-catenin/BCL9

PPI)
0.87 µM [1]

Cell-based IC50 (TOPFlash

assay)
6.3 - 11 µM [1][2]

Typical Cell Culture

Concentration
10 - 40 µM [1]

Experimental Protocols
Preparation of ZW4864 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of ZW4864 in dimethyl

sulfoxide (DMSO).

Materials:

ZW4864 powder

Anhydrous or newly opened DMSO (Hygroscopic DMSO can impact solubility)[1]

Sterile microcentrifuge tubes or cryovials

Vortex mixer
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Ultrasonic bath (optional, for aiding dissolution)[1][3]

Calibrated pipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of ZW4864 powder to reach room temperature before opening to

prevent condensation.

Weigh: Accurately weigh the desired amount of ZW4864 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 0.607 mg of ZW4864.

Dissolve: Add the appropriate volume of DMSO to the ZW4864 powder. For a 10 mM

solution, use the following formula: Volume of DMSO (mL) = (Mass of ZW4864 (mg) / 607.19

g/mol ) / 10 mM

Mix: Vortex the solution thoroughly until the powder is completely dissolved. If precipitation

occurs, gentle warming to 37°C and/or sonication can be used to aid dissolution.[1][3]

Sterilize (Optional): If required for your specific cell culture application, the stock solution can

be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to

avoid repeated freeze-thaw cycles.[1][3]

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][3]
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Figure 2: Experimental workflow for preparing and using ZW4864 stock solution.
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Application of ZW4864 in Cell Culture
This protocol provides a general guideline for treating cultured cells with ZW4864. The optimal

concentration and treatment duration should be determined empirically for each cell line and

experimental setup.

Materials:

Cultured cells in appropriate growth medium

Prepared ZW4864 stock solution (10 mM in DMSO)

Sterile cell culture plates or flasks

Complete cell culture medium

Vehicle control (DMSO)

Procedure:

Cell Seeding: Plate cells at the desired density in a multi-well plate or flask and allow them to

adhere and resume logarithmic growth (typically 12-24 hours).

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the ZW4864
stock solution at room temperature. Prepare the desired final concentrations of ZW4864 by

diluting the stock solution in fresh, pre-warmed complete cell culture medium.

Example: To prepare a 10 µM working solution in 1 mL of medium, add 1 µL of the 10 mM

stock solution to 999 µL of medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the

culture medium as used for the highest concentration of ZW4864. This is crucial to account

for any effects of the solvent on the cells.

Treatment: Remove the old medium from the cells and replace it with the medium containing

the desired concentrations of ZW4864 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).[1]
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Downstream Analysis: Following incubation, cells can be harvested for various downstream

assays, such as cell viability assays (e.g., MTS), apoptosis assays, gene expression

analysis (e.g., qPCR for Axin2, cyclin D1), or protein analysis (e.g., Western blotting).[1]

Safety and Handling
ZW4864 is intended for research use only. Standard laboratory safety precautions should be

followed when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of the powder

and contact with skin and eyes. Consult the Safety Data Sheet (SDS) for more detailed

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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